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Compound of Interest

Compound Name: Dalazatide

Cat. No.: B12777948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for users of synthetic Dalazatide, a

potent and specific peptide inhibitor of the Kv1.3 potassium channel.[1][2] Given its synthesis-

based manufacturing, researchers may encounter batch-to-batch variability, which can impact

experimental reproducibility and outcomes. This guide offers a structured approach to

identifying, troubleshooting, and managing these variabilities through a series of frequently

asked questions, detailed troubleshooting protocols, and standardized experimental

procedures.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is Dalazatide and what is its mechanism of
action?
Dalazatide (also known as ShK-186) is a 37-amino acid synthetic peptide derived from the sea

anemone Stichodactyla helianthus.[1][3] It is a first-in-class, highly specific inhibitor of the

voltage-gated potassium channel Kv1.3.[1][2] These channels are highly expressed on

chronically activated effector memory T-cells (TEM), which are key mediators in many

autoimmune diseases.[1][4]

Dalazatide's mechanism of action involves blocking the Kv1.3 channel, which is critical for

maintaining the membrane potential required for sustained calcium (Ca2+) influx into TEM

cells. By inhibiting this potassium efflux, Dalazatide suppresses the calcium signaling
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necessary for T-cell activation, proliferation, and the production of pro-inflammatory cytokines.

[1][3][5] This targeted action allows it to modulate the autoimmune response without causing

broad immunosuppression.[1]
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Receive New Batch of Dalazatide

1. Visual Inspection & Documentation
(Check CofA, appearance)

2. Solubility Test
(Dissolve small amount in intended solvent)

3. Identity Confirmation
(Mass Spectrometry)

4. Purity Assessment
(RP-HPLC)

5. Peptide Content Determination
(Amino Acid Analysis)

6. Functional Assay
(Compare IC50 to reference batch)

Decision Point

Accept Batch

 All Specs Met 

Reject Batch / Contact Supplier

 Fails Specs 

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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